Cas no 777889-18-6 (2-(pentafluorophenyl)azetidine)

• Product Name: 2-(pentafluorophenyl)azetidine
• CAS No: 777889-18-6
• MF: C₉H₆F₅N
• MW: 223.142659664154
• CID: 891727
• PubChem ID: 71751503
• Update Time: 2025-10-29

2-(pentafluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• RARECHEM AL CA 0294
• 2-(pentafluorophenyl)azetidine
• 2-(2,3,4,5,6-Pentafluorophenyl)azetidine

• Inchi： 1S/C9H6F5N/c10-5-4(3-1-2-15-3)6(11)8(13)9(14)7(5)12/h3,15H,1-2H2
• InChI Key： YGZLDMFLVBQBAO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1CCN1)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 2-(pentafluorophenyl)azetidine

Introduction to 2-(pentafluorophenyl)azetidine (CAS No. 777889-18-6)

2-(pentafluorophenyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 777889-18-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the azetidine class, characterized by a five-membered heterocyclic ring containing two carbon atoms and one nitrogen atom. The presence of a pentafluorophenyl group at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The pentafluorophenyl moiety is a key structural feature that imparts distinct chemical behavior to 2-(pentafluorophenyl)azetidine. The fluorine atoms are highly electronegative, leading to significant electron-withdrawing effects that modulate the reactivity and electronic properties of the aromatic ring. This characteristic makes the compound particularly useful in designing molecules with enhanced binding affinity and metabolic stability, which are critical factors in drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of azetidine derivatives. The five-membered ring structure of azetidine provides a flexible framework that can be readily modified to target various biological pathways. Among these derivatives, 2-(pentafluorophenyl)azetidine has emerged as a promising candidate for further investigation due to its unique structural and electronic properties.

One of the most compelling aspects of 2-(pentafluorophenyl)azetidine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. The nitrogen atom in the azetidine ring can serve as a hydrogen bond acceptor, facilitating interactions with key residues in kinase active sites. Additionally, the pentafluorophenyl group can enhance binding affinity through hydrophobic interactions and π-stacking effects.

Recent studies have demonstrated that azetidine derivatives can exhibit potent inhibitory activity against specific kinases. For instance, modifications to the azetidine core have led to compounds with improved selectivity and reduced toxicity. The introduction of fluorine atoms has been particularly effective in enhancing binding affinity and metabolic stability, which are essential for drug efficacy and safety.

The synthesis of 2-(pentafluorophenyl)azetidine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of pentafluorobenzaldehyde with appropriate aziridines or imines, followed by functional group transformations to introduce the desired substituents. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to enhance synthetic efficiency.

The pharmacokinetic properties of 2-(pentafluorophenyl)azetidine are another area of active investigation. The presence of fluorine atoms can influence drug metabolism and distribution, making it important to evaluate these properties thoroughly during drug development. Computational modeling and experimental studies have been used to predict and verify the pharmacokinetic behavior of this compound, providing insights into its potential as a lead molecule.

Furthermore, the versatility of 2-(pentafluorophenyl)azetidine as a scaffold allows for further derivatization to explore new pharmacological targets. By introducing additional functional groups or modifying the pentafluorophenyl moiety, researchers can generate libraries of compounds with tailored properties for specific therapeutic applications. This approach aligns with modern drug discovery strategies that emphasize structure-activity relationships and molecular diversity.

In conclusion, 2-(pentafluorophenyl)azetidine (CAS No. 777889-18-6) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications in drug development. The combination of the azetidine core with the electron-withdrawing pentafluorophenyl group offers advantages in terms of binding affinity, metabolic stability, and synthetic accessibility. Continued research into this compound is likely to yield novel bioactive molecules with significant therapeutic potential.